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Compound of Interest

Compound Name: 2-Chloro-2'-iodobenzophenone

CAS No.: 76049-51-9

Cat. No.: B1611170

Get Quote

Technical Guide: 2-Chloro-2'-iodobenzophenone
A Bifunctional Scaffold for Chemoselective
Synthesis[1][2]
Executive Summary
2-Chloro-2'-iodobenzophenone (CAS: 76049-51-9) represents a specialized class of

ortho,ortho'-disubstituted diaryl ketones.[1] Unlike its symmetric counterparts, this molecule

possesses two distinct halogen handles—chlorine and iodine—positioned in a sterically

crowded environment. This unique architecture makes it a high-value scaffold in medicinal

chemistry, particularly for chemoselective cross-coupling reactions and as a direct precursor to

xanthone-based pharmacophores.

This guide details the physicochemical properties, validated synthesis protocols, and strategic

applications of 2-Chloro-2'-iodobenzophenone in drug discovery workflows.

Part 1: Chemical Identity & Physicochemical Profile
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The dual-halogen substitution pattern creates a "reactivity gradient" across the molecule,

allowing sequential functionalization.

Table 1: Molecular Specifications

Property Value Notes

IUPAC Name
(2-Chlorophenyl)(2-

iodophenyl)methanone

CAS Number 76049-51-9 Specific to the 2,2'-isomer

Molecular Formula C₁₃H₈ClIO

Molecular Weight 342.56 g/mol

Exact Mass 341.9281 For High-Res MS calibration

Predicted LogP ~4.3
Highly lipophilic; limited

aqueous solubility

Physical State Low-melting solid or viscous oil
Ortho-substituents prevent

planar stacking

Reactivity Index C-I bond < C-Cl bond

Bond Dissociation Energy

(BDE) differential enables

selectivity

Part 2: Synthesis Strategy (The "Ortho-Ortho"
Challenge)
Synthesizing sterically crowded benzophenones via standard Friedel-Crafts acylation often

results in low yields or isomerization. The most robust, self-validating protocol utilizes a

Grignard addition to a nitrile, which prevents over-addition (a common failure point when using

acid chlorides).

Validated Protocol: Grignard-Nitrile Addition
Objective: Synthesis of 2-Chloro-2'-iodobenzophenone from 2-chlorophenylmagnesium

bromide and 2-iodobenzonitrile.
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Reagents:

2-Chlorophenylmagnesium bromide (1.0 M in THF)

2-Iodobenzonitrile (Recrystallized)

Anhydrous THF

CuBr (Catalytic, optional for rate enhancement)

Step-by-Step Methodology:

System Preparation: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux

condenser and N₂ inlet.

Nitrile Solubilization: Dissolve 2-iodobenzonitrile (1.0 eq) in anhydrous THF. Cool to 0°C.[2]

Controlled Addition: Add 2-chlorophenylmagnesium bromide (1.1 eq) dropwise over 30

minutes.

Critical Control Point: Maintain internal temperature <5°C to prevent benzyne formation or

iodine-magnesium exchange (scrambling).

Imine Formation: Allow the mixture to warm to room temperature and stir for 4–6 hours. The

solution will darken as the magnesium imine salt forms.

Hydrolysis (The Key Step): Cool back to 0°C. Quench with 2M HCl.

Mechanism:[3] The acidic quench hydrolyzes the intermediate imine (

) directly to the ketone (

).

Workup: Extract with EtOAc (3x). Wash combined organics with brine. Dry over Na₂SO₄.

Purification: Flash column chromatography (Hexanes/EtOAc gradient).
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Technical Insight: Using the nitrile prevents the formation of the tertiary alcohol

(triphenylmethanol derivative), which is the unavoidable byproduct if 2-iodobenzoyl chloride

were used.

Part 3: Chemoselective Utility & Applications[4]
The core value of 2-Chloro-2'-iodobenzophenone lies in its ability to undergo sequential

functionalization. The C-I bond is significantly more labile toward oxidative addition by

Palladium(0) than the C-Cl bond.

Workflow 1: The "Linchpin" Strategy (Suzuki Coupling)
Researchers can selectively couple the iodine position with a boronic acid, leaving the chlorine

intact for a second reaction later. This effectively uses the benzophenone as a linchpin to join

two different aryl groups.

Workflow 2: Xanthone Cyclization
The ortho-chloro and ortho-iodo arrangement is a "pre-organized" motif for synthesizing

xanthones (9H-xanthen-9-ones), which are privileged structures in oncology and kinase

inhibition.

Diagram 1: Chemoselective Divergence Pathways
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Caption: Divergent synthesis pathways. Top: Selective Suzuki coupling at the C-I bond.[4]

Bottom: Cyclization to the bioactive xanthone core.

Part 4: Experimental & Safety Considerations
1. Light Sensitivity
The C-I bond is photosensitive. Prolonged exposure to ambient light can lead to homolytic

cleavage and liberation of iodine (purple discoloration).

Protocol: Store the compound in amber vials under Argon at 4°C.

2. Steric Inhibition of Resonance
Due to the bulky chlorine and iodine atoms at the ortho positions, the two phenyl rings cannot

achieve planarity with the carbonyl group.

Analytical Impact: In UV-Vis spectroscopy, the typical

transition of benzophenone will be hypsochromically shifted (blue-shifted) and reduced in
intensity compared to unsubstituted benzophenone.

NMR Impact:

C NMR signals for the carbonyl carbon may appear slightly upfield due to the loss of
conjugation.

3. Handling Halogenated Waste
This compound contains organic halogens. Do not dispose of in general organic waste; use

dedicated halogenated waste streams to prevent corrosion of incinerators and environmental

release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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